Cas no 83817-49-6 (4-Isoxazolecarboxylicacid, 3-(2-chloro-6-fluorophenyl)-5-methyl-, potassium salt (1:1))
83817-49-6 structure
Product Name:4-Isoxazolecarboxylicacid, 3-(2-chloro-6-fluorophenyl)-5-methyl-, potassium salt (1:1)
CAS No:83817-49-6
MF:C11H6ClFKNO3
MW:293.71994638443
CID:730622
PubChem ID:23662483
Update Time:2025-04-19
4-Isoxazolecarboxylicacid, 3-(2-chloro-6-fluorophenyl)-5-methyl-, potassium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxylicacid, 3-(2-chloro-6-fluorophenyl)-5-methyl-, potassium salt (1:1)
- potassium 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylate
- potassium,3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
- EINECS 280-949-7
- Y8888X0EQV
- 83817-49-6
- NS00038311
- DTXSID70232699
- 4-ISOXAZOLECARBOXYLIC ACID, 3-(2-CHLORO-6-FLUOROPHENYL)-5-METHYL-, POTASSIUM SALT (1:1)
- UNII-Y8888X0EQV
-
- Inchi: 1S/C11H7ClFNO3.K/c1-5-8(11(15)16)10(14-17-5)9-6(12)3-2-4-7(9)13;/h2-4H,1H3,(H,15,16);/q;+1/p-1
- InChI Key: WSVNCRYFLWGXLZ-UHFFFAOYSA-M
- SMILES: [K+].ClC1C=CC=C(C=1C1C(C(=O)[O-])=C(C)ON=1)F
Computed Properties
- Exact Mass: 292.9657304g/mol
- Monoisotopic Mass: 292.9657304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.2Ų
4-Isoxazolecarboxylicacid, 3-(2-chloro-6-fluorophenyl)-5-methyl-, potassium salt (1:1) Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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